Cas no 115-18-4 (1,1-Dimethyl-2-propen-1-ol)

• Product Name: 1,1-Dimethyl-2-propen-1-ol
• CAS No: 115-18-4
• MF: C₅H₁₀O
• MW: 86.1323018074036
• MDL: MFCD00004470
• CID: 35792
• PubChem ID: 8257
• Update Time: 2025-07-30

1,1-Dimethyl-2-propen-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-buten-2-ol
• 2-Hydroxy-2-methyl-3-butene
• Dimethyl vinyl carbinol~3-Hydroxy-3-methyl-1-butene
• METHYL-3-BUTEN-2-OL, 2-(AS)
• 1,1-DiMethylallyl alcohol
• 1,1-Dimethylallyl alcohol,3-Hydroxy-3-methyl-1-butene
• 2-methylbut-3-en-2-ol
• 3-Hydroxy-3-methyl-1-butene
• 3-Hydroxy-3-Methylbutene
• 1,1-Dimethyl-2-propen-1-ol
• 1,1-Dimethyl-2-propenyl alcohol
• 2-Methyl-2-hydroxy-3-butene
• 2-Methyl-3-buten-2-yl alcohol
• 3-Hydroxy-3-methylbutene
• 3-Methyl-1-buten-3-ol
• 3-Methyl-3-hydroxybutene
• Dimethylvinylcarbinol
• Dimethylvinylmethanol
• 3-Buten-2-ol, 2-methyl-
• Vinyldimethylcarbinol
• a,a-Dimethylallyl alcohol
• 2-methylbut-
• Methylbutenol
• Methyl-3-bute
• 2-methylbut-3-en
• 2-methyl-3-buten-2-o
• 3-methyl-1-buten-3-o
• CH2=CHC(CH3)2OH
• 3-hydroxy-3-methylbut-1-ene
• 1,1-Dimethyl-2-propenol
• 1,1-Dimethyl-2-propenyl alcoho
• 2-methyl but-3-ene-2-ol
• Isoprenyl alcohol
• alpha,alpha-Dimethylallyl alcohol

• MDL： MFCD00004470
• Inchi： 1S/C5H10O/c1-4-5(2,3)6/h4,6H,1H2,2-3H3
• InChI Key： HNVRRHSXBLFLIG-UHFFFAOYSA-N
• SMILES： CC(C=C)(O)C
• BRN： 1698263

Computed Properties

• Exact Mass: 86.07320
• Monoisotopic Mass: 86.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.824 g/mL at 25 °C(lit.)
• Melting Point: -43 ºC
• Boiling Point: 98-99 °C(lit.)
• Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
• Refractive Index: n20/D 1.416(lit.)
• PH: 9-10 (100g/l, H2O, 20℃)
• PSA: 20.23000
• LogP: 0.94330
• Vapor Pressure: 51 mmHg ( 25 °C)
• Solubility: Not determined

1,1-Dimethyl-2-propen-1-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H302,H319
• Warning Statement： P210,P305+P351+P338
• Hazardous Material transportation number：UN 1987 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-22-36/38
• Safety Instruction： S16-S26-S36
• RTECS：EM9472000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：1.5-9.4%(V)
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons